Cas no 2375164-81-9 (methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride)

• Product Name: methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride
• CAS No: 2375164-81-9
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5294530
• PubChem ID: 133636856
• Update Time: 2026-03-10

methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 3-methyl-, methyl ester, hydrochloride (1:1), (3S,4S)-
• methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride
• cis-Methyl 3-methylpiperidine-4-carboxylate hydrochloride
• 133567-10-9
• METHYL (3S,4S)-3-METHYLPIPERIDINE-4-CARBOXYLATE HYDROCHLORIDE
• F98310
• 2375164-81-9

• Inchi： 1S/C8H15NO2.ClH/c1-6-5-9-4-3-7(6)8(10)11-2;/h6-7,9H,3-5H2,1-2H3;1H/t6-,7+;/m1./s1
• InChI Key： LIBNHIYBEVBSKI-HHQFNNIRSA-N
• SMILES： C([C@H]1CCNC[C@H]1C)(=O)OC.Cl

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride

Methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride (CAS No. 2375164-81-9): A Comprehensive Overview

Methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride, identified by its CAS number 2375164-81-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this molecule, characterized by the (3S,4S) configuration, makes it a subject of intense research and development in medicinal chemistry.

The structure of methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride consists of a piperidine ring substituted with a methyl group at the 3-position and a carboxylate group at the 4-position. The hydrochloride salt form enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This compound has garnered attention due to its potential role as an intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been a growing interest in the development of novel psychoactive substances and neuromodulators. Piperidine derivatives have been extensively studied for their effects on central nervous system (CNS) receptors and neurotransmitter systems. Specifically, compounds with the (3S,4S) configuration have shown promise in modulating pathways associated with mood regulation and cognitive function. Research indicates that this particular stereochemistry may confer unique pharmacological properties compared to other isomers.

One of the most compelling aspects of methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride is its potential application in the treatment of neurological disorders. Studies have suggested that this compound may interact with serotonin and dopamine receptors, which are key targets in conditions such as depression, anxiety, and neurodegenerative diseases. The precise stereochemical arrangement of this molecule appears to influence its binding affinity and efficacy at these receptors.

The hydrochloride salt form of this compound enhances its pharmacokinetic profile by improving solubility in aqueous solutions. This property is particularly advantageous for oral and intravenous administration, where bioavailability is a critical factor. The improved solubility also facilitates easier formulation into dosage forms that can be administered to patients with varying degrees of renal function.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride with greater accuracy. Molecular docking studies have revealed that this compound may exhibit inhibitory effects on enzymes involved in inflammation and pain pathways. These findings open up new avenues for therapeutic intervention in chronic inflammatory conditions and neuropathic pain syndromes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to ensure the stereochemical integrity of the product. The development of efficient synthetic routes is crucial for scaling up production and making this compound commercially viable for pharmaceutical use.

Evaluation of the pharmacological properties of methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride has revealed promising results in preclinical studies. Animal models have demonstrated that this compound can modulate neurotransmitter release and receptor activity without significant side effects at therapeutic doses. These findings support further investigation into its potential as a lead compound for novel therapeutics.

The regulatory landscape for new pharmaceutical agents continues to evolve, with increasing emphasis on safety and efficacy data before market approval. The comprehensive characterization of methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride, including its chemical stability, metabolic pathways, and toxicological profile, is essential for navigating these regulatory requirements. Collaborative efforts between academic researchers and industry scientists are necessary to accelerate the translation of laboratory findings into clinical applications.

In conclusion, methyl (3S,4S)-3-methylpiperidine-4-carboxylate;hydrochloride (CAS No. 2375164-81-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activity and mechanisms of action, paving the way for innovative treatments in neurological disorders and other conditions. As our understanding of drug design evolves, compounds like this will play a crucial role in addressing unmet medical needs.